Cas no 1856297-09-0 (3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole
• CAS No: 1856297-09-0
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• CID: 5701384
• PubChem ID: 53665153
• Update Time: 2025-06-10

3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-(2-bromoethyl)-4-methyl-
• 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole
• EN300-716227
• SCHEMBL11238205
• 1856297-09-0

• Inchi： 1S/C5H8BrN3/c1-9-4-7-8-5(9)2-3-6/h4H,2-3H2,1H3
• InChI Key： AWBCFVJBJLBLDQ-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(CCBr)=N1

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 289.6±42.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole

Comprehensive Overview of 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole (CAS No. 1856297-09-0)

3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole (CAS No. 1856297-09-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated triazole derivative is characterized by its unique molecular structure, which combines a 1,2,4-triazole core with a 2-bromoethyl substituent. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antifungal agents and kinase inhibitors.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole for its potential applications in drug discovery and medicinal chemistry. Its bromoethyl group serves as a reactive handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design, where modular building blocks are essential for optimizing drug candidates.

The compound's relevance extends to agrochemical innovation, where triazole derivatives are widely used as fungicides and plant growth regulators. With the growing emphasis on sustainable agriculture, 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole is being explored for its eco-friendly potential. Its structural motifs are compatible with green chemistry principles, reducing the need for hazardous reagents in downstream applications. This aligns with the industry's shift toward biodegradable agrochemicals.

From a synthetic perspective, CAS No. 1856297-09-0 is often discussed in the context of click chemistry and cross-coupling reactions. The bromoethyl moiety facilitates efficient C-C bond formation, making it a versatile substrate for palladium-catalyzed transformations. Such reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists exploring catalytic methodologies.

Analytical characterization of 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. Discussions around analytical validation and quality control are prevalent in online forums, reflecting the compound's importance in high-throughput screening.

In summary, 3-(2-Bromoethyl)-4-methyl-4H-1,2,4-triazole (CAS No. 1856297-09-0) represents a multifaceted tool for modern chemical research. Its applications span drug development, agrochemical design, and catalysis, addressing key challenges in these fields. As interest in heterocyclic chemistry continues to grow, this compound remains a focal point for innovation and discovery.